Cas no 115714-36-8 (Acetic acid,2-[(cyanomethyl)methylamino]-2-oxo-, methyl ester)
115714-36-8 structure
Product Name:Acetic acid,2-[(cyanomethyl)methylamino]-2-oxo-, methyl ester
CAS No:115714-36-8
MF:C6H8N2O3
MW:156.139321327209
CID:132546
PubChem ID:45082187
Update Time:2025-04-19
Acetic acid,2-[(cyanomethyl)methylamino]-2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid,2-[(cyanomethyl)methylamino]-2-oxo-, methyl ester
- Acetic acid, [(cyanomethyl)methylamino]oxo-, methyl ester (9CI)
- Aceticacid, [(cyanomethyl)methylamino]oxo-, methyl ester (9CI)
- Methyl 2-((cyanomethyl)(methyl)amino)-2-oxoacetate
- 115714-36-8
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- Inchi: 1S/C6H8N2O3/c1-8(4-3-7)5(9)6(10)11-2/h4H2,1-2H3
- InChI Key: UGLHUOFKGZMSFU-UHFFFAOYSA-N
- SMILES: O(C)C(C(N(C)CC#N)=O)=O
Computed Properties
- Exact Mass: 156.05354
- Monoisotopic Mass: 156.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 70.4A^2
Experimental Properties
- PSA: 70.4
Acetic acid,2-[(cyanomethyl)methylamino]-2-oxo-, methyl ester Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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